Cas no 2248333-98-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate
• CAS No: 2248333-98-2
• MF: C₂₃H₁₆N₂O₆
• MW: 416.382946014404
• CID: 6063193
• PubChem ID: 165905863
• Update Time: 2025-07-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6521440
• 2248333-98-2
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate

• Inchi： 1S/C23H16N2O6/c26-20-16-10-4-5-11-17(16)21(27)25(20)31-22(28)18-12-6-7-13-19(18)24-23(29)30-14-15-8-2-1-3-9-15/h1-13H,14H2,(H,24,29)
• InChI Key： NLDUHLQBGRIPQI-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC=C1NC(=O)OCC1C=CC=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 416.10083623g/mol
• Monoisotopic Mass: 416.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate (CAS No. 2248333-98-2) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate, identified by its CAS number 2248333-98-2, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines structural features of isoindole and benzoate moieties, both of which are well-documented for their diverse biological activities. The presence of a dioxo group and an amino functionality further enhances its complexity, making it a promising candidate for further exploration in drug discovery and molecular recognition.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds that can interact with biological targets in multiple ways. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate structure exhibits a unique combination of electronic and steric properties that could make it an effective tool for modulating biological pathways. Specifically, the benzoate moiety is known to exhibit inhibitory effects on various enzymes, while the isoindole ring system is often associated with anti-inflammatory and anticancer properties. The incorporation of a benzyloxy carbonyl amino group adds another layer of functionality, potentially enabling selective interactions with specific protein targets.

In the context of contemporary research, this compound has garnered attention for its potential applications in the development of novel therapeutic agents. Studies have begun to explore its interactions with enzymes such as kinases and proteases, which are pivotal in numerous disease pathways. The dioxo group, in particular, has been implicated in stabilizing reactive intermediates and enhancing binding affinity to biological targets. This feature could be exploited to design molecules with improved pharmacokinetic profiles and reduced off-target effects.

The benzyloxy carbonyl moiety is another critical feature that contributes to the compound's versatility. This group is commonly used in peptide mimetics and protease inhibitors due to its ability to form stable amide bonds with amino acid residues. By incorporating this moiety into the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate framework, researchers aim to create molecules that can selectively inhibit specific enzymatic activities while minimizing toxicity. Preliminary computational studies suggest that this compound may exhibit high binding affinity for certain protein kinases, making it a valuable candidate for further experimental validation.

Moreover, the isoindole ring system has been extensively studied for its role in modulating immune responses and reducing inflammation. The presence of a dioxo group adjacent to this ring further enhances its potential as an immunomodulatory agent. Recent research has shown that isoindole derivatives can interfere with signaling pathways involved in autoimmune diseases and cancer progression. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate structure may therefore serve as a lead compound for developing treatments targeting these conditions.

From a synthetic chemistry perspective, the preparation of this compound involves sophisticated multi-step reactions that highlight the ingenuity of modern organic synthesis techniques. The introduction of both the dioxo and benzyloxy carbonyl amino functional groups requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these transformations more efficiently than ever before, paving the way for large-scale production and further structural optimization.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For instance, derivatives of isoindole have been explored as antimicrobial agents due to their ability to disrupt bacterial cell membranes. Similarly, the benzoate moiety could be leveraged in designing novel materials with enhanced mechanical or electronic properties. As research continues to uncover new biological functions and synthetic strategies, the versatility of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{[(benzyloxy)carbonyl]amino}benzoate is likely to expand even further.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2-{[(benzyloxy)carbonyl]amino}benzoate (CAS No. 2248333–98–2) represents a promising molecule with significant potential in chemical biology and drug discovery. Its unique structural features—comprising an isoindole ring system combined with functional groups such as the dioxo, benzyloxy carbonyl amino, and benzoate moieties—make it a versatile tool for modulating biological pathways. As research progresses，this compound is poised to play a crucial role in developing novel therapeutic agents and exploring new frontiers in synthetic chemistry.